N-(4-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-2-[2-(azepan-1-yl)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C17H21N5O4S/c18-14-13(19-15(24)11-6-5-9-26-11)16(25)21-17(20-14)27-10-12(23)22-7-3-1-2-4-8-22/h5-6,9H,1-4,7-8,10H2,(H,19,24)(H3,18,20,21,25)
• InChI Key: DPMFVEDUYSNAKM-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CO3)N
• Molecular Formula: C17H21N5O4S
• Molecular Weight: 391.4 g/mol

Description

N-(4-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C17H21N5O4S and its molecular weight is 391.45. The purity is usually 95%.
BenchChem offers high-quality N-(4-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-amino-2-((2-(azepan-1-yl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Pathways and Chemical Reactivity

• Aleksandrov et al. (2017) reported on the synthesis and reactivity of derivatives involving furan and thioamide functionalities. Their work highlights the chemical routes for synthesizing complex molecules that could be relevant for creating compounds with specific biological activities (Aleksandrov & El’chaninov, 2017).
• Another study focused on the synthesis of antimicrobial agents by Chambhare et al. (2003), who developed compounds featuring furanyl and thienopyrimidinone rings. These molecules showed significant antibacterial and antimycobacterial activities, illustrating the potential for similar structures to act as leads in drug discovery (Chambhare et al., 2003).

Potential Biological Activities

• Research by Ismail et al. (2004) on dicationic imidazo[1,2-a]pyridines, including modifications with furan units, demonstrated potent antiprotozoal activities. These compounds exhibited strong DNA affinities and significant in vitro and in vivo activities against Trypanosoma and Plasmodium species, indicating the potential for similar compounds to be explored as antiprotozoal agents (Ismail et al., 2004).
• Muzikar et al. (2011) explored the incorporation of furan amino acids into DNA-binding polyamides, demonstrating that such modifications can significantly enhance the specificity and affinity of these molecules for DNA sequences. This suggests that compounds like the one could be investigated for their potential in modulating gene expression or as tools in molecular biology (Muzikar et al., 2011).